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Compound of Interest

Compound Name: 4'-Hydroxyacetophenone

Cat. No.: B195518

The following guide provides essential safety and logistical information for the proper disposal
of 4'-Hydroxyacetophenone (CAS No. 99-93-4), ensuring compliance with safety regulations
and environmental protection. This document is intended for researchers, scientists, and drug
development professionals who handle this chemical.

Essential Safety and Hazard Information

4'-Hydroxyacetophenone is a compound that requires careful handling due to its potential
health and environmental effects. It is classified as causing serious eye irritation and being
harmful to aquatic life with long-lasting effects.[1][2] Accidental ingestion may also be harmful.

[3][4]

Identifier Value

Chemical Name 4'-Hydroxyacetophenone
CAS Number 99-93-4[1][2][5][6]
Molecular Formula CsHsO2[1]

H319: Causes serious eye irritation.[1][2][5][6]
Hazard Statements H412: Harmful to aquatic life with long lasting
effects.[1][2][5][6] H302: Harmful if swallowed.[3]

Signal Word Warning[1][2][6]
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Pre-Disposal Handling and Storage

Proper handling and storage are critical to minimize waste and prevent accidental release.

o Handling: Always handle 4'-Hydroxyacetophenone in a well-ventilated area.[4][6][7] Wear
appropriate personal protective equipment (PPE), including safety glasses with side-shields,
chemical-resistant gloves, and a lab coat.[1][6][8] Avoid the formation of dust and aerosols.

[1]61[7]

» Storage: Store the chemical in a cool, dry, and well-ventilated place.[1][6][7] Keep the
container tightly closed, as the substance is hygroscopic.[1][7] Store away from incompatible
materials such as strong bases, acids, acid anhydrides, acid chlorides, and oxidizing agents.

[71(]

General Laboratory Waste Management

All chemical waste must be managed in accordance with federal, state, and local regulations.
[3][4] In a laboratory setting, this involves accumulating waste in designated Satellite
Accumulation Areas (SAAs).[10][11]

Waste Parameter Guideline Regulatory Context
Maximum Hazardous Waste Per Satellite Accumulation
55 gallons
Volume Area (SAA)[10][11]
Maximum Acutely Toxic Waste o ) Per Satellite Accumulation
] 1 quart (liquid) or 1 kg (solid)
(P-List) Area (SAA)[11]

Must be labeled "Hazardous )
Required from the moment

Container Labeling Waste" with the full chemical s
waste is first added.[12]

name.

Must be compatible with the )
] N ) Prevents spills and
Container Condition chemical and kept closed at all

. evaporation.
times.[1][10][11][12]

Step-by-Step Disposal Protocol
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Disposal procedures must prevent the chemical from entering drains, soil, or waterways.[1][2]

[7]
Protocol for Unused or Surplus 4'-Hydroxyacetophenone:

e Do Not Discard as Normal Trash: This chemical is considered hazardous waste.

o Consult Waste Disposal Service: Offer surplus and non-recyclable solutions to a licensed
professional waste disposal company.[1][8]

« Incineration: A recommended disposal method is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[1][8]

o Landfill: Alternatively, the material may be buried in a landfill specifically licensed to accept
chemical and pharmaceutical wastes.[4]

Protocol for Spills and Contaminated Materials:

o Ensure Safety: Evacuate non-essential personnel and ensure adequate ventilation. Remove
all sources of ignition.[3][6]

o Wear Full PPE: Use personal protective equipment as described in Section 2.
» Containment: Prevent the spill from spreading or entering drains.[1][2][7]
e Clean-up:

o For small spills, carefully sweep up the solid material, avoiding dust creation, and place it
into a suitable, closed, and clearly labeled container for disposal.[1][2][5][7]

o Absorb liquid spills with an inert material and place it in the disposal container.[3]

» Disposal: The collected waste and any contaminated cleaning materials should be disposed
of as hazardous waste through a licensed disposal company.[3][6]

Protocol for Contaminated Containers:
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e Do Not Reuse: Empty containers may retain product residue and should not be reused.[3][4]

o Decontaminate (if possible): If containers can be thoroughly cleaned, follow institutional
guidelines.

o Disposal: Treat empty, uncleaned containers as unused product. Where possible, puncture
the container to prevent reuse and dispose of it through an authorized waste management

service.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4'-

Hydroxyacetophenone.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support
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Waste Generation & Initial Assessment

4'-Hydroxyacetophenone Was@

Identify Waste Type

Solid Spill Contaminated Material
/ Handling & Containment \
Y
Unused/Expired Solid Chemical Spill Residue & Absorbents Contaminated PPE / Glassware

Collect in a suitable, closed,

and labeled hazardous waste container.

Storage & Dvisposal Path

Store in designated
Satellite Accumulation Area (SAA)

Arrange for pickup by licensed
waste disposal company.

Final Disposal Method:
- Incineration with scrubber
- Licensed chemical landfill

Click to download full resolution via product page

Caption: Disposal workflow for 4'-Hydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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